Cas no 854630-97-0 (2-Chloro-4-methyl-5-nitrobenzoyl chloride)

• Product Name: 2-Chloro-4-methyl-5-nitrobenzoyl chloride
• CAS No: 854630-97-0
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 5001773
• Update Time: 2025-05-21

2-Chloro-4-methyl-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-5-nitrobenzoyl chloride
• 2-Chloro-4-methyl-5-nitrobenzoyl chloride

• Inchi： 1S/C8H5Cl2NO3/c1-4-2-6(9)5(8(10)12)3-7(4)11(13)14/h2-3H,1H3
• InChI Key： QEUPFMQUUHSMTA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-4-methyl-5-nitrobenzoyl chloride

2-Chloro-4-methyl-5-nitrobenzoyl Chloride (CAS No. 854630-97-0): Properties, Applications, and Market Insights

2-Chloro-4-methyl-5-nitrobenzoyl chloride (CAS No. 854630-97-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various high-value chemicals. With the increasing demand for fine chemicals and advanced materials, understanding the properties and applications of 2-chloro-4-methyl-5-nitrobenzoyl chloride is essential for researchers and industry professionals alike.

The molecular formula of 2-chloro-4-methyl-5-nitrobenzoyl chloride is C₈H₅Cl₂NO₃, and it features a benzoyl chloride group substituted with chloro, methyl, and nitro functional groups. These substituents impart distinct reactivity, making the compound highly versatile in organic synthesis. The presence of the nitro group and chloro group enhances its electrophilic character, facilitating its use in nucleophilic substitution reactions. Researchers often explore its potential in creating novel compounds with applications in agrochemicals, dyes, and pharmaceuticals.

One of the most prominent applications of 2-chloro-4-methyl-5-nitrobenzoyl chloride is in the pharmaceutical sector, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's reactivity allows for the efficient construction of complex molecular frameworks, which are often required in drug development. For instance, it has been utilized in the synthesis of compounds with potential antibacterial and antifungal properties, addressing the growing need for new antimicrobial agents in the face of rising antibiotic resistance.

In addition to pharmaceuticals, 2-chloro-4-methyl-5-nitrobenzoyl chloride finds applications in the agrochemical industry. Its derivatives are explored for their herbicidal and pesticidal activities, contributing to the development of next-generation crop protection solutions. With the global push toward sustainable agriculture, the demand for innovative agrochemicals is on the rise, positioning this compound as a valuable asset in research and development.

The chemical industry is also witnessing a surge in interest for nitrobenzoyl chloride derivatives, driven by their utility in material science. For example, these compounds are investigated for their role in polymer modification and the creation of advanced coatings. The ability to fine-tune material properties through chemical modification is a hot topic in materials science, and 2-chloro-4-methyl-5-nitrobenzoyl chloride offers a pathway to achieve such customization.

From a market perspective, the demand for 2-chloro-4-methyl-5-nitrobenzoyl chloride is expected to grow steadily, fueled by its diverse applications. Regions such as North America, Europe, and Asia-Pacific are key players in its production and consumption, with pharmaceutical and agrochemical industries driving the bulk of the demand. Companies specializing in fine chemicals are increasingly focusing on optimizing synthesis routes to improve yield and reduce environmental impact, aligning with global sustainability goals.

Researchers and industry professionals frequently search for information on synthesis methods for 2-chloro-4-methyl-5-nitrobenzoyl chloride, its chemical properties, and potential applications. Addressing these queries, recent studies have highlighted innovative catalytic approaches and greener synthesis protocols, reflecting the industry's shift toward environmentally friendly practices. Additionally, the compound's stability and handling precautions are common topics of interest, ensuring safe and efficient utilization in laboratory and industrial settings.

In conclusion, 2-chloro-4-methyl-5-nitrobenzoyl chloride (CAS No. 854630-97-0) is a multifaceted compound with significant relevance in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and broad applicability make it a subject of ongoing research and commercial interest. As industries continue to evolve, the role of such specialized intermediates will only become more critical, underscoring the importance of continued exploration and innovation in this field.